Cas no 2228342-77-4 (1-(5-methoxypyridin-2-yl)cyclopropylmethanol)

• Product Name: 1-(5-methoxypyridin-2-yl)cyclopropylmethanol
• CAS No: 2228342-77-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6082771
• PubChem ID: 165616559
• Update Time: 2025-10-29

1-(5-methoxypyridin-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxypyridin-2-yl)cyclopropylmethanol
• [1-(5-methoxypyridin-2-yl)cyclopropyl]methanol
• EN300-1814728
• 2228342-77-4

• Inchi： 1S/C10H13NO2/c1-13-8-2-3-9(11-6-8)10(7-12)4-5-10/h2-3,6,12H,4-5,7H2,1H3
• InChI Key： HTCMYFPPSMBLOY-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=CN=2)OC)CC1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(5-methoxypyridin-2-yl)cyclopropylmethanol

Introduction to 1-(5-methoxypyridin-2-yl)cyclopropylmethanol (CAS No. 2228342-77-4)

1-(5-methoxypyridin-2-yl)cyclopropylmethanol, with the CAS number 2228342-77-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a 5-methoxypyridine moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 1-(5-methoxypyridin-2-yl)cyclopropylmethanol involves a series of well-defined chemical reactions, including the formation of the cyclopropyl ring and the introduction of the methoxy group on the pyridine ring. Recent advancements in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, facilitating its evaluation in various biological assays.

In terms of its physical and chemical properties, 1-(5-methoxypyridin-2-yl)cyclopropylmethanol is a colorless to pale yellow liquid with a molecular weight of approximately 189.23 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for use in both in vitro and in vivo studies.

The biological activities of 1-(5-methoxypyridin-2-yl)cyclopropylmethanol have been extensively studied, with particular focus on its potential as an anti-inflammatory agent. Research has shown that this compound possesses significant anti-inflammatory properties, as evidenced by its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both cell culture and animal models. These findings suggest that 1-(5-methoxypyridin-2-yl)cyclopropylmethanol may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(5-methoxypyridin-2-yl)cyclopropylmethanol has also been investigated for its potential neuroprotective properties. Studies have demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage, which is a key factor in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the activation of antioxidant defense systems and the inhibition of apoptosis pathways.

In addition to its therapeutic applications, 1-(5-methoxypyridin-2-yl)cyclopropylmethanol has also been explored for its potential use as a chemical probe in drug discovery research. Its unique structure and biological activities make it an attractive scaffold for the development of new drugs targeting specific molecular pathways. For example, researchers have used this compound as a starting point for the design of more potent and selective inhibitors of specific enzymes involved in inflammatory and neurodegenerative processes.

The safety profile of 1-(5-methoxypyridin-2-yl)cyclopropylmethanol has been evaluated through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(5-methoxypyridin-2-yl)cyclopropylmethanol (CAS No. 2228342-77-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its anti-inflammatory and neuroprotective properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are focused on optimizing its pharmacological profile and advancing it through preclinical and clinical stages of drug development.